Cas no 102767-46-4 (1-Indolizinecarboxylic acid, 3-benzoyl-2-phenyl-, ethyl ester)

• Product name: 1-Indolizinecarboxylic acid, 3-benzoyl-2-phenyl-, ethyl ester
• CAS No: 102767-46-4
• MF: C₂₄H₁₉NO₃
• MW: 369.41256
• CID: 1136482
• PubChem ID: 13781152

1-Indolizinecarboxylic acid, 3-benzoyl-2-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Indolizinecarboxylic acid, 3-benzoyl-2-phenyl-, ethyl ester
• 3-Benzoyl-2-phenyl-indolizine-1-carboxylic acid ethyl ester
• ethyl 3-benzoyl-2-phenylindolizine-1-carboxylate
• DTXSID30549275
• 102767-46-4

• MDL： MFCD28405640
• Inchi： InChI=1S/C24H19NO3/c1-2-28-24(27)21-19-15-9-10-16-25(19)22(20(21)17-11-5-3-6-12-17)23(26)18-13-7-4-8-14-18/h3-16H,2H2,1H3
• InChI Key： LAGZFCDMCPBYEB-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C2C=CC=CN2C(=C1C3=CC=CC=C3)C(=O)C4=CC=CC=C4

Computed Properties

• Exact Mass: 369.13657
• Monoisotopic Mass: 369.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78